N-(4-chloro-3-nitrophenyl)-2-fluorobenzamide

• IUPAC Name: N-(4-chloro-3-nitrophenyl)-2-fluorobenzamide
• InChI: InChI=1S/C13H8ClFN2O3/c14-10-6-5-8(7-12(10)17(19)20)16-13(18)9-3-1-2-4-11(9)15/h1-7H,(H,16,18)
• InChI Key: JPKRRHBGUIIOBR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC(=C(C=C2)Cl)[N+](=O)[O-])F
• Molecular Formula: C13H8ClFN2O3
• Molecular Weight: 294.66 g/mol

Description

N-(4-chloro-3-nitrophenyl)-2-fluorobenzamide, also known as CNF, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. CNF is a synthetic compound that is extensively used for studying the mechanism of action of various biological processes.

Scientific Research Applications

N-(4-chloro-3-nitrophenyl)-2-fluorobenzamide has several scientific research applications, including the study of enzyme inhibition, protein-protein interactions, and drug discovery. N-(4-chloro-3-nitrophenyl)-2-fluorobenzamide is a potent inhibitor of several enzymes, including β-galactosidase, β-glucuronidase, and β-glucosidase. These enzymes play a crucial role in various biological processes, and their inhibition can lead to the development of new drugs for the treatment of diseases. N-(4-chloro-3-nitrophenyl)-2-fluorobenzamide is also used for studying protein-protein interactions, which are essential for various cellular processes, including signal transduction and gene expression.

Mechanism of Action

N-(4-chloro-3-nitrophenyl)-2-fluorobenzamide inhibits the activity of enzymes by binding to the active site of the enzyme. The binding of N-(4-chloro-3-nitrophenyl)-2-fluorobenzamide to the enzyme results in the formation of a stable complex, which prevents the substrate from binding to the enzyme. This, in turn, leads to the inhibition of the enzyme activity. N-(4-chloro-3-nitrophenyl)-2-fluorobenzamide also inhibits the activity of several other proteins, including transcription factors and ion channels, by binding to their active sites.
Biochemical and Physiological Effects:
N-(4-chloro-3-nitrophenyl)-2-fluorobenzamide has several biochemical and physiological effects, including the inhibition of enzyme activity, protein-protein interactions, and the modulation of ion channels. The inhibition of enzyme activity by N-(4-chloro-3-nitrophenyl)-2-fluorobenzamide can lead to the development of new drugs for the treatment of diseases. The modulation of ion channels by N-(4-chloro-3-nitrophenyl)-2-fluorobenzamide can also lead to the development of new drugs for the treatment of diseases such as epilepsy.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-chloro-3-nitrophenyl)-2-fluorobenzamide in lab experiments is its potency as an enzyme inhibitor. N-(4-chloro-3-nitrophenyl)-2-fluorobenzamide is a potent inhibitor of several enzymes, and its use can lead to the development of new drugs for the treatment of diseases. However, one of the limitations of using N-(4-chloro-3-nitrophenyl)-2-fluorobenzamide in lab experiments is its toxicity. N-(4-chloro-3-nitrophenyl)-2-fluorobenzamide is toxic to cells, and its use requires careful handling and disposal.

Future Directions

There are several future directions for the use of N-(4-chloro-3-nitrophenyl)-2-fluorobenzamide in scientific research. One of the future directions is the development of new drugs for the treatment of diseases. N-(4-chloro-3-nitrophenyl)-2-fluorobenzamide can be used as a lead compound for the development of new drugs that target enzymes and ion channels. Another future direction is the study of protein-protein interactions using N-(4-chloro-3-nitrophenyl)-2-fluorobenzamide. The use of N-(4-chloro-3-nitrophenyl)-2-fluorobenzamide can lead to the identification of new protein-protein interactions, which can be targeted for the development of new drugs. Additionally, the use of N-(4-chloro-3-nitrophenyl)-2-fluorobenzamide in the study of enzyme inhibition can lead to the identification of new enzymes that can be targeted for the development of new drugs.
Conclusion:
In conclusion, N-(4-chloro-3-nitrophenyl)-2-fluorobenzamide is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. N-(4-chloro-3-nitrophenyl)-2-fluorobenzamide is a potent inhibitor of several enzymes, and its use can lead to the development of new drugs for the treatment of diseases. Additionally, the use of N-(4-chloro-3-nitrophenyl)-2-fluorobenzamide in the study of protein-protein interactions and enzyme inhibition can lead to the identification of new targets for drug development. However, the use of N-(4-chloro-3-nitrophenyl)-2-fluorobenzamide requires careful handling and disposal due to its toxicity.

Synthesis Methods

The synthesis of N-(4-chloro-3-nitrophenyl)-2-fluorobenzamide involves the reaction of 4-chloro-3-nitroaniline with 2-fluorobenzoyl chloride in the presence of a base. The reaction takes place in an organic solvent such as dichloromethane or chloroform. After the reaction, the product is purified by recrystallization using a suitable solvent.